Cas no 88083-46-9 (3-Heptanone, 7-ethoxy-2,2-dimethyl-)

• Product Name: 3-Heptanone, 7-ethoxy-2,2-dimethyl-
• CAS No: 88083-46-9
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 645929
• PubChem ID: 13215865
• Update Time: 2025-04-19

3-Heptanone, 7-ethoxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone, 7-ethoxy-2,2-dimethyl-
• 7-ethoxy-2,2-dimethylheptan-3-one
• 88083-46-9
• DTXSID50528901
• AKOS013827067

• Inchi： 1S/C11H22O2/c1-5-13-9-7-6-8-10(12)11(2,3)4/h5-9H2,1-4H3
• InChI Key： NMWSTYLIDBSCCB-UHFFFAOYSA-N
• SMILES： O=C(CCCCOCC)C(C)(C)C

Computed Properties

• Exact Mass: 186.161979940g/mol
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų